Cas no 15104-03-7 (4-Methyl-1-nitrosopiperidine)

• Product Name: 4-Methyl-1-nitrosopiperidine
• CAS No: 15104-03-7
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 171844
• PubChem ID: 27026
• Update Time: 2025-08-03

4-Methyl-1-nitrosopiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-methyl-1-nitroso-
• 4-methyl-1-nitrosopiperidine
• 4-METHYLNITROSOPIPERIDINE
• 4-METHYL-N-NITROSOPIPERIDINE
• 1-Nitroso-4-methylpiperidine
• CHEMBL164491
• EN300-7605863
• AT40262
• Piperidine, 4-methyl-1-nitroso-
• NITROSO-4-PIPECOLINE, 1-
• 15104-03-7
• nitrosyl(4-methylpiperidine)
• 1-Nitroso-4-pipecoline
• UNII-TDD4C96NUV
• BRN 1342086
• 5-20-04-00140 (Beilstein Handbook Reference)
• AQIASOPYWNTZSK-UHFFFAOYSA-N
• AKOS006277091
• 4-PIPECOLINE, 1-NITROSO-
• DTXSID60164697
• SCHEMBL24410520
• TDD4C96NUV
• 4-Methyl-1-nitrosopiperidine

• Inchi： 1S/C6H12N2O/c1-6-2-4-8(7-9)5-3-6/h6H,2-5H2,1H3
• InChI Key： AQIASOPYWNTZSK-UHFFFAOYSA-N
• SMILES： O=NN1CCC(C)CC1

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.0754 (rough estimate)
• Boiling Point: 237.61°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Nitrosopiperidines

Additional information on 4-Methyl-1-nitrosopiperidine

4-Methyl-1-nitrosopiperidine: A Comprehensive Overview

4-Methyl-1-nitrosopiperidine, also known by its CAS number 15104-03-7, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the class of piperidines, which are six-membered cyclic amines. The presence of a nitroso group (-N=O) at the 1-position and a methyl group at the 4-position introduces unique chemical properties that make it valuable in research and development.

The molecular formula of 4-methyl-1-nitrosopiperidine is C7H11N, with a molecular weight of approximately 109.16 g/mol. Its structure consists of a piperidine ring, where the nitrogen atom is part of the six-membered ring. The nitroso group attached to the nitrogen atom imparts specific reactivity, making it a versatile compound in various chemical reactions. The methyl group at the 4-position adds steric hindrance and influences the compound's physical and chemical properties.

Recent studies have highlighted the potential of 4-methyl-1-nitrosopiperidine in drug design and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. The nitroso group is known to participate in various redox reactions, making it a valuable intermediate in organic synthesis.

In terms of physical properties, 4-methyl-1-nitrosopiperidine is typically a liquid at room temperature with a boiling point around 85°C under standard pressure. Its solubility in common solvents such as water, ethanol, and dichloromethane has been studied extensively, which is crucial for its application in various chemical processes.

The synthesis of 4-methyl-1-nitrosopiperidine involves several methods, including nucleophilic substitution and reduction reactions. Recent advancements have focused on optimizing these methods to improve yield and purity. For instance, researchers have reported the use of catalytic hydrogenation to selectively reduce certain intermediates, leading to higher-quality products.

The application of 4-methyl-1-nitrosopiperidine extends beyond pharmaceuticals. It has been utilized in polymer chemistry as a curing agent due to its ability to facilitate cross-linking reactions. Additionally, its role as a stabilizer in certain industrial processes has been documented in recent literature.

In conclusion, 4-methyl-1-nitrosopiperidine, CAS No. 15104-03-7, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an essential component in modern chemical research and industry.